β-Zearalenol-d4 (Major)
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Overview
Description
β-Zearalenol-d4 is an isotope labelled variant of β-Zearalenol . It is a more active metabolite of Zearalenone (Z270500), an estrogenic mycotoxin produced by Fusarium fungi commonly found in grains . It is also a derivative of zearalenone (ZEA) which can conjugate with glucuronic acid .
Synthesis Analysis
The synthesis of β-Zearalenol-d4 involves the glucosylation of the phase-I ZEN-metabolites α-zearalenol and β-zearalenol . The enzyme Hv UGT14077 catalyzes O-glucosylation at C-14 and C-16 with a preference for 14-glucoside synthesis . A relatively slow consecutive formation of 14,16-di-glucosides was also observed .Molecular Structure Analysis
The molecular formula of β-Zearalenol-d4 is C18H20D4O5 . It is an isotope labelled variant of β-Zearalenol, which means it has the same structure as β-Zearalenol but with four hydrogen atoms replaced by deuterium .Chemical Reactions Analysis
β-Zearalenol-d4, like other ZEN derivatives, can be transformed by Escherichia coli cells harboring specific genes, leading to the degradation of ZEN toxic derivatives .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
1778735-09-3 |
---|---|
Molecular Formula |
C₁₈H₂₀D₄O₅ |
Molecular Weight |
324.4 |
Synonyms |
(3S,7S,11E)-3,4,5,6,7,8,9,10-Octahydro-7,14,16-trihydroxy-3-methyl-1H-2-benzoxacyclotetradecin-1-one-d4; (-)-β-Zearalenol-d4; β-trans-Zearalenol-d4; _x000B_ |
Origin of Product |
United States |
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